Cas no 1225599-37-0 (1-3-(4-fluorophenyl)butylpiperazine)

• Product Name: 1-3-(4-fluorophenyl)butylpiperazine
• CAS No: 1225599-37-0
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 6430744
• PubChem ID: 82083731
• Update Time: 2025-05-20

1-3-(4-fluorophenyl)butylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-fluorophenyl)butylpiperazine
• 1225599-37-0
• EN300-1828656
• 1-[3-(4-fluorophenyl)butyl]piperazine

• Inchi： 1S/C14H21FN2/c1-12(13-2-4-14(15)5-3-13)6-9-17-10-7-16-8-11-17/h2-5,12,16H,6-11H2,1H3
• InChI Key： JFKBTPRBLQDPTB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CCN1CCNCC1

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-3-(4-fluorophenyl)butylpiperazine

1-3-(4-Fluorophenyl)butylpiperazine: An Overview of CAS No. 1225599-37-0

1-3-(4-Fluorophenyl)butylpiperazine (CAS No. 1225599-37-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential therapeutic applications and pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with 1-3-(4-fluorophenyl)butylpiperazine.

Chemical Structure and Synthesis

The molecular formula of 1-3-(4-fluorophenyl)butylpiperazine is C₁₆H₂₃F₁N₂, and its molecular weight is 266.36 g/mol. The compound features a piperazine ring attached to a butyl group, which is further substituted with a 4-fluorophenyl moiety. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 1-3-(4-fluorophenyl)butylpiperazine typically involves multi-step processes, including the formation of the piperazine ring and subsequent functionalization with the 4-fluorophenyl and butyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Biological Activities and Pharmacological Properties

1-3-(4-Fluorophenyl)butylpiperazine has been investigated for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that this compound exhibits selective binding to certain subtypes of these receptors, which could have implications for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its receptor-binding properties, 1-3-(4-fluorophenyl)butylpiperazine has been evaluated for its effects on cellular signaling pathways. Research has indicated that it can influence intracellular calcium levels and protein kinase activities, suggesting potential roles in modulating cell proliferation and survival. These findings open up new avenues for exploring the therapeutic potential of this compound in diseases characterized by aberrant cellular signaling.

Clinical Trials and Therapeutic Applications

The therapeutic potential of 1-3-(4-fluorophenyl)butylpiperazine has been the subject of several preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in models of depression and anxiety disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that administration of this compound led to significant reductions in depressive-like behaviors in animal models.

In another study conducted by a team at a leading pharmaceutical research institute, 1-3-(4-fluorophenyl)butylpiperazine was found to exhibit neuroprotective effects in models of neurodegenerative diseases such as Parkinson's disease. The compound was shown to reduce oxidative stress and prevent neuronal cell death, highlighting its potential as a neuroprotective agent.

Safety Profile and Future Directions

The safety profile of 1-3-(4-fluorophenyl)butylpiperazine is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally indicated low toxicity at therapeutic doses, although further investigations are needed to fully characterize its safety profile in humans.

Ongoing research aims to optimize the pharmacokinetic properties of 1-3-(4-fluorophenyl)butylpiperazine, including its bioavailability, metabolism, and distribution. These efforts are crucial for translating preclinical findings into effective clinical treatments.

In conclusion, 1-3-(4-fluorophenyl)butylpiperazine (CAS No. 1225599-37-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Continued research into its mechanisms of action, safety profile, and clinical efficacy will be essential for realizing its full potential in the treatment of various medical conditions.